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Compound of Interest

Compound Name: Scandium(lll) nitrate hydrate

Cat. No.: B564756

Technical Support Center: Scandium(lil) Nitrate
Hydrate

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with Scandium(lll) nitrate hydrate.

Frequently Asked Questions (FAQSs)

General Information

e Q1: What is Scandium(lll) nitrate hydrate? Scandium(lll) nitrate hydrate is a moderately
water-soluble crystalline solid with the chemical formula Sc(NOs)s-xH20.[1][2][3] It serves as
a source of scandium that decomposes to scandium oxide upon heating.[1][4] It is used as
an oxidizing agent in organic synthesis, and in optical coatings, electronic ceramics, and the
laser industry.[4][5]

e Q2: What are the primary hazards associated with Scandium(lll) nitrate hydrate? It is an
oxidizer and may intensify fire or cause fire upon contact with combustible materials.[2][6][7]
It causes skin and serious eye irritation and may cause respiratory irritation.[2][8]

Handling and Storage

e Q3: What personal protective equipment (PPE) is required when handling this chemical?
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o Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[8]

o Skin Protection: Wear nitrile or rubber gloves and a protective suit.[8] Leather or cotton
gloves should not be worn.[9]

o Respiratory Protection: Use an approved respirator if there is a risk of overexposure, dust
formation, or if ventilation is inadequate.[6][8][10]

e Q4: How should I properly store Scandium(lll) nitrate hydrate? Store in a cool, dry, and
well-ventilated area with the container tightly closed.[6][8][11] It is hygroscopic and should be
protected from moisture.[6][8] Store it away from flammable substances, strong reducing
agents, organic materials, and metal powders.[6][8]

e Q5: What materials are incompatible with Scandium(lll) nitrate hydrate? Avoid contact with
strong reducing agents, strong acids, flammable substances, combustible materials, organic
materials, and metal powders.[6][7][8]

Emergency Procedures
e Q6: What should I do in case of accidental skin or eye contact?

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][8]
Remove contaminated clothing and seek medical attention if irritation persists.[8]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, ensuring to rinse under the eyelids.[6][8] Remove contact lenses if present and
easy to do.[8] Seek immediate medical attention.[8]

e Q7: What is the correct procedure for a small spill? For a small spill, you should wear
appropriate PPE, avoid raising dust, sweep up the material, and place it in a well-marked
container for proper disposal.[8] Ensure there are no ignition sources nearby.[9]

e Q8: How should a fire involving Scandium(lll) nitrate hydrate be handled? Use carbon
dioxide, extinguishing powder, or water spray for small fires.[8] For larger fires, use water
spray or alcohol-resistant foam.[8] Do not use dry chemicals or foam for small fires if flooding
guantities of water are available.[9] Firefighters should wear self-contained breathing
apparatus and full protective gear.[3][6]
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Troubleshooting Guide

o Problem: The material appears clumpy or has absorbed moisture.

o Cause: Scandium(lll) nitrate hydrate is hygroscopic, meaning it readily absorbs moisture
from the air.[6][8] This can happen if the container is not sealed tightly or is stored in a
humid environment.

o Solution: While the material may still be usable for some applications, its water content is
no longer defined. It is best to handle the material in a controlled atmosphere, such as a
glovebox, to prevent further moisture absorption. For applications requiring anhydrous
material, the hydrated form may not be suitable.

¢ Problem: | observe discoloration of the material.

o Cause: Discoloration could be due to contamination or decomposition. Upon heating, it
decomposes to produce scandium oxides and nitrogen oxides.[8]

o Solution: Do not use the material if you suspect it is contaminated or has decomposed.
Dispose of it according to your institution's hazardous waste guidelines.[6][12]

Quantitative Data

Physical and Chemical Properties

Property Value

Molecular Formula Sc(NO3)3-xH20[3][12]

Molecular Weight 230.97 g/mol (anhydrous)[2][3][8]
Appearance White solid / crystalline powder[2][8][9]
Solubility Soluble in water[1][2][8]

Hazard Identification
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Classification

Rating

GHS Pictograms

Oxidizer, Irritant[2]

GHS Signal Word

Danger[2]

Hazard Statements

H272: May intensify fire; oxidizer.[2] H315:
Causes skin irritation.[2] H319: Causes serious
eye irritation.[2] H335: May cause respiratory

irritation.[2]

NFPA Rating

Health: 1, Flammability: O, Reactivity: 1, Specific
Hazard: OX[8]

HMIS Classification

Health: 1, Fire: 0, Reactivity Hazard: 1[8]

Transportation Information

Category

Information

UN Number

UN1477[2][4]

Proper Shipping Name

Nitrates, inorganic, n.o.s.[2][7]

Hazard Class

5.1 (Oxidizen[2][4][ 7]

Packing Group

IN[2]417]

Experimental Protocols

Protocol for Small-Scale Spill Cleanup

» Notification: Immediately alert personnel in the vicinity of the spill.

» Personal Protection: Don appropriate PPE, including chemical safety goggles, a face shield,

nitrile gloves, and a lab coat. If dust is present, a respirator is necessary.

» Control Ignition Sources: Extinguish all nearby open flames and turn off spark-producing

equipment.[9]
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Containment: Prevent the spill from spreading or entering drains.

Cleanup: Carefully sweep up the solid material, avoiding the creation of dust.[8] Use non-
sparking tools.[11]

Collection: Place the swept-up material into a suitable, labeled, and closed container for
waste disposal.[6][8]

Decontamination: Clean the spill area with soap and water.[13]

Disposal: Dispose of the waste container and any contaminated cleaning materials as
hazardous waste, following institutional guidelines.[6][12]

Protocol for Large-Scale Spill Cleanup
Evacuation: Evacuate all personnel from the immediate area and move upwind.[9]

Emergency Response: Alert your institution's emergency responders and inform them of the
location and nature of the hazard.[9]

Access Control: Secure the area and post warnings to prevent unauthorized entry.

Response Team: Only personnel trained in hazardous material cleanup with the appropriate
PPE (including self-contained breathing apparatus) should address the spill.[8][9]

Cleanup: Following the guidance of the emergency response team, contain and clean up the
spill using appropriate methods, which may involve diking to prevent spreading and using an
inert absorbent material.[13]

Disposal: All contaminated materials must be placed in sealed, appropriate containers and
disposed of as hazardous waste.[6][12]

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://www.echemi.com/sds/scandiumiii-nitrate-hydrate-9990-pd180521114056.html
https://www.fishersci.com/store/msds?partNumber=AA6710403&productDescription=SCNDM+III+NRATE+HYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.fishersci.com/store/msds?partNumber=AA6710403&productDescription=SCNDM+III+NRATE+HYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA67104&PLANT=d__ALF
https://datasheets.scbt.com/sc-258144.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3140.ScandiumNitrateHydrate.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.fishersci.com/store/msds?partNumber=AA6710403&productDescription=SCNDM+III+NRATE+HYD+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA67104&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Exposure Incident Occurs

Skin Contact?

Yes

Remove contaminated clothing.
Wash with soap and water.

Eye Contact?

Yes

Flush eyes with water for 15 mins.
Remove contact lenses.

Inhalation?

Yes
No Move to fresh air.
Provide oxygen if breathing is difficult.
Ingestion?
Yes
No Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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